Cas no 2136786-33-7 (1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine)

• Product Name: 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine
• CAS No: 2136786-33-7
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6210430
• PubChem ID: 165847652
• Update Time: 2025-07-02

1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine
• EN300-1113703
• 1-{[(2R)-oxolan-2-yl]methyl}-1H-1,2,3-triazol-4-amine
• 2136786-33-7

• Inchi： 1S/C7H12N4O/c8-7-5-11(10-9-7)4-6-2-1-3-12-6/h5-6H,1-4,8H2/t6-/m1/s1
• InChI Key： UCOVBIUFQQUGFF-ZCFIWIBFSA-N
• SMILES： O1CCC[C@@H]1CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66Ų

Additional information on 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine

Introduction to 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine (CAS No. 2136786-33-7)

1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine is a highly specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2136786-33-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The molecular structure of this compound integrates an oxolan moiety with a triazole ring system, creating a scaffold that is both structurally complex and biologically relevant.

The oxolan group, characterized by its five-membered oxygen-containing heterocycle, contributes to the compound's overall flexibility and reactivity. This feature is particularly valuable in drug design, as it allows for interactions with biological targets in multiple ways. The triazole ring, on the other hand, is known for its stability and ability to participate in hydrogen bonding, which enhances binding affinity to proteins and enzymes. The combination of these two moieties in 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine creates a molecule with the potential to modulate various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the triazol-4-amine moiety can interact with hydrophobic pockets and aromatic residues in target proteins, while the oxolan ring can engage in polar interactions. This dual interaction capability makes the compound a versatile candidate for developing small-molecule inhibitors or activators.

The stereochemistry of the (2R)-configuration at the oxolan chiral center is critical for the compound's biological activity. Chiral molecules often exhibit different biological responses depending on their stereoisomers, and the (R) configuration has been shown to enhance binding affinity in several cases. This stereochemical specificity underscores the importance of precise synthesis and characterization techniques when working with such compounds.

In the realm of drug discovery, 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine has been explored for its potential applications in treating various diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways. The oxolan ring's ability to modulate enzyme conformation while the triazole ring provides stability makes it an attractive scaffold for further derivatization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. The use of these techniques not only improves synthetic efficiency but also allows for greater control over the stereochemistry of the final product.

One of the most exciting aspects of 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine is its potential as a lead compound for drug development. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to enhance its potency and selectivity. For instance, replacing or adding functional groups to the oxolan or triazole moieties could lead to novel derivatives with improved pharmacokinetic properties.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities. The combination of an oxolan and triazole ring system in 1-{(2R)-oxolan-2-ylmethyl}-1H-1,2,3-triazol-4-amine exemplifies how structural complexity can be leveraged to discover new therapeutic agents. As research continues to uncover new biological targets and mechanisms of action, compounds like this one are poised to play a significant role in next-generation drug development.

From a medicinal chemistry perspective, understanding how different parts of the molecule contribute to its overall activity is crucial. The oxolan ring provides a scaffold that can be easily modified without losing essential biological properties, while the triazole ring ensures stability and binding affinity. This balance between flexibility and rigidity makes 1-{(2R)-oxlanmethyl}-1H-l-ltriazol-l-tetramine (CAS No. 2136786_33_7) an ideal candidate for further exploration.

In conclusion, 1_{(21) - oxlan - 21 ylmethyl} - lH - l_ _, _triazol - 41 amine _ _ _ _ _ _ _ _ _ _ _(CAS No._2136786_33_7)_ _is_a_molecule_with_a_unique_structural_framework_and_promising_biologica activities._ Its_chiral_configuration,_stereochemistry,_and_interactions_with_biological_targets_make_it_a_subject_of_intense_research_interest._ As_further_studies_uncover_new_applications_and_potential_drug_targets,this_compound_is_positioned_to_play_a_significant_role_in_the_future_of_pharmaceutical_science_and_medicine._